Cas no 302574-55-6 ((2E)-3-(3-bromo-4-methoxyphenyl)-N-4-(morpholin-4-yl)phenylprop-2-enamide)

• Product Name: (2E)-3-(3-bromo-4-methoxyphenyl)-N-4-(morpholin-4-yl)phenylprop-2-enamide
• CAS No: 302574-55-6
• MF: C₂₀H₂₁BrN₂O₃
• MW: 417.296344518662
• CID: 5436483
• PubChem ID: 1189199
• Update Time: 2025-06-07

(2E)-3-(3-bromo-4-methoxyphenyl)-N-4-(morpholin-4-yl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 302574-55-6
• (E)-3-(3-bromo-4-methoxyphenyl)-N-(4-morpholinophenyl)acrylamide
• F3095-2403
• SR-01000314815
• (E)-3-(3-bromo-4-methoxyphenyl)-N-(4-morpholin-4-ylphenyl)prop-2-enamide
• (2E)-3-(3-BROMO-4-METHOXYPHENYL)-N-[4-(MORPHOLIN-4-YL)PHENYL]PROP-2-ENAMIDE
• SR-01000314815-1
• BAS 01224766
• AKOS000537824
• 3-(3-Bromo-4-methoxyphenyl)-N-[4-(4-morpholinyl)phenyl]-2-propenamide
• (2E)-3-(3-bromo-4-methoxyphenyl)-N-4-(morpholin-4-yl)phenylprop-2-enamide

• Inchi： 1S/C20H21BrN2O3/c1-25-19-8-2-15(14-18(19)21)3-9-20(24)22-16-4-6-17(7-5-16)23-10-12-26-13-11-23/h2-9,14H,10-13H2,1H3,(H,22,24)
• InChI Key： JEUVTUJGYLSCLX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCOCC2)C=C1)(=O)C=CC1=CC=C(OC)C(Br)=C1

Computed Properties

• Exact Mass: 416.07356g/mol
• Monoisotopic Mass: 416.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.415±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 635.7±55.0 °C(Predicted)
• pka: 13.39±0.70(Predicted)

Additional information on (2E)-3-(3-bromo-4-methoxyphenyl)-N-4-(morpholin-4-yl)phenylprop-2-enamide

Comprehensive Overview of (2E)-3-(3-bromo-4-methoxyphenyl)-N-4-(morpholin-4-yl)phenylprop-2-enamide (CAS No. 302574-55-6)

(2E)-3-(3-bromo-4-methoxyphenyl)-N-4-(morpholin-4-yl)phenylprop-2-enamide (CAS No. 302574-55-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the propenamide class and features a unique structural combination of a brominated phenyl ring, a methoxy group, and a morpholine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of (2E)-3-(3-bromo-4-methoxyphenyl)-N-4-(morpholin-4-yl)phenylprop-2-enamide typically involves multi-step reactions, including the formation of the brominated phenyl intermediate, the introduction of the methoxy group, and the coupling with the morpholine derivative. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development.

In terms of its biological activities, (2E)-3-(3-bromo-4-methoxyphenyl)-N-4-(morpholin-4-yl)phenylprop-2-enamide has been extensively studied for its potential as a pharmacological agent. One of the key areas of interest is its role as an inhibitor of specific enzymes and receptors. For instance, it has shown promising inhibitory effects on protein kinases, which are crucial enzymes involved in various cellular signaling pathways. This property makes it a potential candidate for the treatment of diseases characterized by aberrant kinase activity, such as certain types of cancer.

Furthermore, research has indicated that (2E)-3-(3-bromo-4-methoxyphenyl)-N-4-(morpholin-4-yl)phenylprop-2-enamide exhibits significant anti-inflammatory properties. In vitro studies have demonstrated its ability to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that this compound could be beneficial in managing inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (2E)-3-(3-bromo-4-methoxyphenyl)-N-4-(morpholin-4-yl)phenylprop-2-enamide has also been a focus of recent studies. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as an oral therapeutic agent. Additionally, its stability under physiological conditions and low toxicity in preclinical models further support its suitability for further development.

In clinical trials, (2E)-3-(3-bromo-4-methoxyphenyl)-N-4-(morpholin-4-yl)phenylprop-2-enamide has shown promising results in early-phase studies. Phase I trials have demonstrated its safety and tolerability at various dose levels, with no significant adverse effects reported. Phase II trials are currently underway to evaluate its efficacy in specific patient populations, such as those with advanced solid tumors or chronic inflammatory diseases.

The structural versatility of (2E)-3-(3-bromo-4-methoxyphenyl)-N-4-(morpholin-4-yl)phenylprop-2-enamide also allows for further optimization through structure-based drug design. Researchers are exploring modifications to enhance its potency, selectivity, and pharmacokinetic properties. For example, substituting the bromine atom with other halogens or functional groups could potentially improve its binding affinity to target proteins or reduce off-target effects.

In conclusion, (2E)-3-(3-bromo-4-methoxyphenyl)-N-4-(morpholin-4-y l)phenylprop - 2 - enamide (CAS No. 302574 - 55 - 6) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.